Cas no 2002591-57-1 (5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine
• CAS No: 2002591-57-1
• MF: C₅H₅BrCl₂N₄
• MW: 271.929997205734
• CID: 5961392
• PubChem ID: 165472416
• Update Time: 2025-05-19

5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine
• EN300-1111561
• 2002591-57-1

• Inchi： 1S/C5H5BrCl2N4/c6-4-10-5(9)11-12(4)2-1-3(7)8/h1H,2H2,(H2,9,11)
• InChI Key： OKMAHFASPCGFTQ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C/C=C(\Cl)/Cl

Computed Properties

• Exact Mass: 269.90746g/mol
• Monoisotopic Mass: 269.90746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS No. 2002591-57-1) and Its Emerging Applications in Chemical Biology

The compound 5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine, identified by its CAS number 2002591-57-1, represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a triazolium core appended with a brominated aromatic group and a conjugated system derived from a 3,3-dichloropropenyl moiety. Such structural motifs are increasingly recognized for their ability to modulate biological pathways through precise interactions with target proteins and enzymes.

Recent advancements in the field of medicinal chemistry have highlighted the utility of triazole derivatives in drug discovery. The triazolium scaffold, characterized by its three-membered nitrogen-containing ring, is renowned for its stability and versatility in forming hydrogen bonds and π-stacking interactions. These properties make it an attractive scaffold for designing small-molecule inhibitors and probes. In particular, the introduction of halogen atoms, such as the bromo substituent in this compound, enhances its reactivity toward nucleophilic substitution reactions, enabling further derivatization and functionalization.

The 3,3-dichloropropenyl side chain in 5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine introduces electrophilic centers that can engage with nucleophilic residues in biological targets. This structural feature has been exploited in the development of kinase inhibitors and other enzyme-targeting molecules. The dual presence of chlorine atoms further increases the compound's lipophilicity and metabolic stability, which are critical factors for drug-like properties. Such characteristics make this compound a promising candidate for preclinical studies aimed at evaluating its pharmacokinetic profile and therapeutic efficacy.

Current research in chemical biology emphasizes the importance of structurally diverse scaffolds to overcome resistance mechanisms and improve treatment outcomes. The 5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine molecule aligns well with this trend due to its unique combination of functional groups. The bromine atom serves as a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations allow chemists to introduce aryl or heteroaryl groups at the 5-position of the triazole ring, expanding the compound's chemical space for target engagement.

Moreover, the conjugated system formed by the (3,3-dichloropropenyl) group contributes to the molecule's ability to interact with aromatic residues in protein targets. This interaction mode is particularly relevant for compounds designed to modulate transcription factors or G-protein coupled receptors (GPCRs). Recent studies have demonstrated that triazole derivatives can act as allosteric modulators by binding to pockets distant from the active site of enzymes or receptors. Such mechanisms are increasingly favored in drug design due to their potential to evade resistance mutations associated with active-site-directed inhibitors.

The pharmaceutical industry has shown significant interest in developing small-molecule tools that can probe biological processes at a molecular level. The 5-bromo-1-(3,3-dichloroprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine compound exemplifies how structural complexity can be leveraged to create selective probes for cellular signaling pathways. For instance, derivatives of this molecule have been investigated as potential inhibitors of cyclin-dependent kinases (CDKs), which play critical roles in cell cycle regulation and are implicated in various diseases. By fine-tuning substituents on the triazole ring or appending additional functional groups to the side chain, researchers can optimize potency and selectivity against specific CDK isoforms.

In conclusion,5-bromo-1-(3,3-dichloropropenyl)-1H-1,2,4-triazol-3-amine (CAS No. 2002591–57–1) represents a structurally intriguing molecule with broad applications in chemical biology and drug discovery. Its unique combination of functional groups—comprising a brominated triazole core and a 3，3-dichloropropenyl side chain—makes it an ideal candidate for further exploration as an inhibitor or probe for biological targets. As research continues to uncover new therapeutic opportunities enabled by innovative molecular architectures,this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing next-generation therapeutics.